molecular formula C11H12F3NO B8667774 N-[2-(trifluoromethyl)phenyl]butanamide CAS No. 1978-66-1

N-[2-(trifluoromethyl)phenyl]butanamide

Cat. No. B8667774
CAS RN: 1978-66-1
M. Wt: 231.21 g/mol
InChI Key: VEYDOHILWNMSCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(trifluoromethyl)phenyl]butanamide is a useful research compound. Its molecular formula is C11H12F3NO and its molecular weight is 231.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2-(trifluoromethyl)phenyl]butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(trifluoromethyl)phenyl]butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1978-66-1

Product Name

N-[2-(trifluoromethyl)phenyl]butanamide

Molecular Formula

C11H12F3NO

Molecular Weight

231.21 g/mol

IUPAC Name

N-[2-(trifluoromethyl)phenyl]butanamide

InChI

InChI=1S/C11H12F3NO/c1-2-5-10(16)15-9-7-4-3-6-8(9)11(12,13)14/h3-4,6-7H,2,5H2,1H3,(H,15,16)

InChI Key

VEYDOHILWNMSCP-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)NC1=CC=CC=C1C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the procedure of Step A of Example 6, 32.2 g of o-trifluoromethylaniline and 23.44 g of butyryl chloride were reacted to obtain 24.4 g of N-(2-trifluoromethylphenyl)-butanamide melting at 76° C which was used as is for the next step.
Quantity
32.2 g
Type
reactant
Reaction Step One
Quantity
23.44 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.